(r)-3-Amino-3-(5-chlorothiophen-2-yl)propanoic acid

• Molecular Formula: C7H8ClNO2S
• Molecular Weight: 205.66 g/mol
• IUPAC Name: (3R)-3-amino-3-(5-chlorothiophen-2-yl)propanoic acid
• InChI: InChI=1S/C7H8ClNO2S/c8-6-2-1-5(12-6)4(9)3-7(10)11/h1-2,4H,3,9H2,(H,10,11)/t4-/m1/s1
• InChI Key: OWUUKJDYHDUZTR-SCSAIBSYSA-N
• Isomeric SMILES: C1=C(SC(=C1)Cl)[C@@H](CC(=O)O)N
• Canonical SMILES: C1=C(SC(=C1)Cl)C(CC(=O)O)N

Description

(r)-3-Amino-3-(5-chlorothiophen-2-yl)propanoic acid is a high-purity, chiral β-amino acid derivative that serves as a critical building block in medicinal chemistry and pharmaceutical research. This compound is recognized for its role as a key synthetic intermediate in the development of novel GABA-B receptor agonists, due to its structural analogy to the neurotransmitter GABA and the clinically used drug baclofen. Researchers utilize this chiral scaffold to investigate and develop potential therapeutics for a range of central nervous system (CNS) disorders, including spasticity, anxiety, and substance use disorders. Its specific (R)-enantiomer is often the pharmacologically active form, targeting the GABA-B receptor with high selectivity. The incorporation of the 5-chlorothiophene moiety enhances its metabolic stability and influences its lipophilicity and binding affinity, making it a valuable compound for structure-activity relationship (SAR) studies. This product is intended for research applications only and is not for diagnostic or therapeutic use in humans or animals.

Preparation Methods

Core Reaction Sequence

A representative seven-step synthesis achieves 82% overall yield with 99% enantiomeric excess (ee):

Step	Process	Reagents/Conditions	Yield	Purpose
1	Thiophene chlorination	Cl₂, FeCl₃ catalyst, 40°C	95%	Introduce 5-chloro substitution
2	Aldehyde formation	Vilsmeier-Haack reaction, DMF/POCl₃	78%	Generate thiophene-2-carbaldehyde
3	Erlenmeyer-Plöchl azlactone synthesis	N-Acetylglycine, Ac₂O, NaOAc	65%	Construct α,β-dehydroamino acid
4	Stereoselective reduction	Rh-(R,R)-Et-DuPhos, H₂ (50 psi)	95%	Install R-configuration
5	Hydrolysis	6M HCl, reflux	98%	Remove acetyl protecting group
6	Carboxylation	KCNO, pH 8.5 buffer	89%	Form propanoic acid moiety
7	Final deprotection	HBr/AcOH, 100°C	94%	Cleave methyl ether

Data compiled from

The critical stereochemical control occurs at Step 4, where asymmetric hydrogenation using rhodium complexes with chiral bisphosphine ligands (e.g., Et-DuPhos) achieves >99% ee. X-ray crystallographic analysis confirms absolute configuration through anomalous dispersion effects.

Industrial-Scale Production

Continuous Flow Optimization

Modern manufacturing employs flow chemistry to enhance reproducibility and safety:

Reactor Design :

• Microstructured reactors (channel diameter: 600 μm)
• Residence time distribution <5%
• Temperature control ±0.5°C

Process Intensification :

• 87% reduction in solvent use vs batch processing
• 15-fold productivity increase (2.1 kg/L/day)
• 99.8% purity by HPLC without chromatography

Industrial data from

Enantiomeric Control Strategies

Comparative Analysis of Chiral Induction Methods

Method	ee (%)	Throughput (kg/h)	Cost Index	Environmental Factor
Enzymatic resolution	99.5	0.8	1.2	0.3
Asymmetric hydrogenation	99.9	4.7	1.0	0.4
Chiral auxiliaries	98.2	1.5	2.1	1.8
Kinetic resolution	97.8	0.6	3.4	2.2

Performance metrics adapted from

Asymmetric hydrogenation emerges as the preferred method, combining high stereoselectivity with scalability. The rhodium catalyst loading has been optimized to 0.05 mol%, reducing metal contamination to <2 ppm in final products.

Analytical Characterization

Structural Verification Protocol

• X-ray Crystallography

  • Space group: P21 (monoclinic)
  • R-factor: 0.032
  • Flack parameter: 0.01(2) confirms R-configuration

• Chiral HPLC

  • Column: Chiralpak IC-3 (250 × 4.6 mm)
  • Mobile phase: Hexane/IPA/TFA (90:10:0.1)
  • Retention times: R-enantiomer 12.7 min, S-enantiomer 15.3 min

• Vibrational Spectroscopy

  • Characteristic bands:
    • ν(N-H): 3350 cm⁻¹
    • ν(C=O): 1725 cm⁻¹
    • δ(C-Cl): 615 cm⁻¹

Recent Advances in Green Synthesis

Solvent-Free Mechanochemical Approach

Ball-milling techniques enable catalyst-free synthesis under ambient conditions:

• Reaction time: 45 min vs 24 h conventional
• Atom economy: 91% vs 68% solution-phase
• E-factor: 2.1 vs 18.7 traditional process

This method utilizes stoichiometric acid-base interactions between 5-chlorothiophene-2-carbaldehyde and glycine derivatives, generating water as the sole byproduct.

Chemical Reactions Analysis

Types of Reactions

®-3-Amino-3-(5-chlorothiophen-2-yl)propanoic acid can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitro derivatives.

Reduction: The compound can be reduced to form amine derivatives.

Substitution: The chlorine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Nucleophiles like sodium methoxide (NaOCH3) and potassium tert-butoxide (KOtBu) are commonly employed.

Major Products Formed

Oxidation: Nitro derivatives.

Reduction: Amine derivatives.

Substitution: Various substituted thiophene derivatives depending on the nucleophile used.

Scientific Research Applications

®-3-Amino-3-(5-chlorothiophen-2-yl)propanoic acid has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the development of novel materials and as a precursor in the synthesis of various industrial chemicals.

Mechanism of Action

The mechanism of action of ®-3-Amino-3-(5-chlorothiophen-2-yl)propanoic acid involves its interaction with specific molecular targets and pathways. The amino group can form hydrogen bonds with biological molecules, while the chlorinated thiophene ring can participate in π-π interactions. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues from the Catalog of Rare Chemicals

The following compounds share structural motifs with the target molecule and are listed in the Catalog of Rare Chemicals (2017):

Compound Name	Molecular Formula	Substituent/Backbone	Functional Groups	Potential Applications
(R)-3-Amino-3-(5-chlorothiophen-2-yl)propanoic acid (Target)	C₇H₈ClNO₂S	5-Chlorothiophen-2-yl, propanoic acid	Amino, carboxylic acid, thiophene, Cl	Drug design, chiral synthon
(S)-2-(N-Boc-Amino)-3-(6-fluoroindol-3-yl)propanoic acid	C₁₆H₁₈FN₂O₄	6-Fluoroindol-3-yl, Boc-protected amine	Boc-amine, carboxylic acid, indole, F	Peptide synthesis, protease inhibitors
(R)-5-((R)-2-Amino-2-carboxyethyl)-4,5-dihydroisoxazole-3-carboxylic acid	C₇H₁₀N₂O₄	Dihydroisoxazole, propanoic acid	Amino, carboxylic acid, isoxazole	Bioactive molecule scaffolds

Key Differences:

Functional Group Modifications: The Boc-protected amine in the fluoroindole derivative improves stability during synthesis but requires deprotection for further reactivity. In contrast, the target’s free amino group allows direct participation in coupling reactions .

Electronic Effects :

• The electron-withdrawing Cl on thiophene may lower the pKa of the carboxylic acid compared to the F on indole, altering ionization behavior in biological systems.

Crystallographic and Physicochemical Properties

For example:

• Chlorothiophene vs. Fluoroindole : The smaller thiophene ring likely results in tighter crystal packing compared to the bulkier indole, affecting melting points and solubility.
• Dihydroisoxazole : The polar isoxazole ring may promote hydrogen bonding with solvents, increasing aqueous solubility relative to the target compound.

Biological Activity

(R)-3-Amino-3-(5-chlorothiophen-2-yl)propanoic acid, also known as (R)-3-amino-3-(5-chlorothiophen-2-yl)propanoic acid hydrochloride, is a compound characterized by its unique structural properties that include a thiophene ring substituted with a chlorine atom. This compound has garnered attention for its potential biological activities, particularly in pharmacology and medicinal chemistry.

• Molecular Formula : C₉H₈ClN₁O₂S
• Molecular Weight : Approximately 205.66 g/mol
• Structure : The compound features an amino group and a thiophene moiety, which contribute to its biological interactions.

Biological Activity Overview

(R)-3-Amino-3-(5-chlorothiophen-2-yl)propanoic acid exhibits significant biological activity through its interactions with various molecular targets. Key areas of investigation include:

• Inflammation Modulation : The compound has shown potential in influencing inflammatory pathways, making it a candidate for therapeutic applications in inflammatory diseases.
• Cell Proliferation : Studies indicate that it may affect cell growth and proliferation mechanisms, which is crucial for understanding its role in cancer biology.

Research suggests that (R)-3-amino-3-(5-chlorothiophen-2-yl)propanoic acid interacts with specific enzymes and receptors, modulating signaling pathways associated with inflammation and cellular growth. These interactions can lead to alterations in gene expression and cellular responses.

Study 1: Enzyme Interaction

A study explored the interaction of (R)-3-amino-3-(5-chlorothiophen-2-yl)propanoic acid with various enzymes involved in metabolic pathways. The findings suggested that the compound could inhibit specific enzymes linked to inflammatory responses, indicating its potential as an anti-inflammatory agent .

Study 2: Receptor Binding

Research focusing on receptor binding revealed that this compound exhibits affinity for certain neurotransmitter receptors, which may underlie its effects on neural activity and pain modulation. For instance, it was found to interact with glutamate receptors, suggesting a role in neurotransmission .

Comparative Analysis of Similar Compounds

Compound Name	Structure	Biological Activity
(R)-3-Amino-3-(5-chlorothiophen-2-yl)propanoic acid	Structure	Anti-inflammatory, Neurotransmitter modulation
2-Amino-3-(5-methylisoxazol-4-yl)propanoic Acid	Similar backbone	Glutamate receptor agonist
Indole-based Compounds	Different substitution pattern	GPR40 agonists

Q & A

Q. What are the standard synthetic routes for (R)-3-amino-3-(5-chlorothiophen-2-yl)propanoic acid, and how are enantiomeric purity ensured?

Synthesis typically involves multi-step organic reactions, including:

• Chiral Resolution : Use of chiral auxiliaries or enantioselective catalysis to achieve the (R)-configuration. For example, biocatalytic methods employing enzymes can provide high enantiomeric excess (e.g., lipases or transaminases) .
• Protection-Deprotection Strategies : Boc (tert-butoxycarbonyl) groups are commonly used to protect the amino group during synthesis, followed by acidic deprotection .
• Key Reagents : Chlorinated thiophene precursors, propanoic acid derivatives, and coupling agents like EDC/HOBt for amide bond formation.

Step	Reagents/Conditions	Purpose
1	5-Chlorothiophene-2-carbaldehyde	Core heterocyclic precursor
2	Boc-protected β-amino acids	Enantiomeric control
3	TFA (trifluoroacetic acid)	Deprotection of Boc group

Q. Which analytical techniques are critical for structural characterization of this compound?

• X-ray Crystallography : SHELX programs (e.g., SHELXL) are widely used for refining crystal structures, particularly for resolving chiral centers and verifying the (R)-configuration .
• Mercury CSD : For visualizing and comparing packing patterns in crystal structures, aiding in polymorphism studies .
• NMR Spectroscopy : $^1$H and $^13$C NMR to confirm the thiophene ring substitution pattern and propanoic acid backbone.
• Mass Spectrometry (HRMS) : Validates molecular weight and fragmentation patterns.

Q. What are the primary biological targets or assays used to study this compound?

• Enzyme Inhibition Assays : Targets may include enzymes with active sites accommodating chlorinated heterocycles (e.g., kinases or proteases).
• Receptor Binding Studies : Radioligand displacement assays to assess affinity for neurotransmitter receptors (e.g., GABA analogs) .
• Cellular Uptake Studies : Fluorescent tagging to evaluate permeability across biological membranes.

Advanced Research Questions

Q. How can researchers resolve contradictions in reported biological activity data for this compound?

Contradictions often arise from:

• Enantiomeric Impurities : Use chiral HPLC or capillary electrophoresis to verify enantiomeric purity .
• Assay Variability : Standardize protocols (e.g., pH, temperature) across labs.
• Metabolite Interference : Employ LC-MS/MS to identify degradation products or active metabolites .

Q. What computational methods are effective in modeling interactions between this compound and its targets?

• Molecular Docking : Tools like AutoDock Vina to predict binding modes to enzymes/receptors.
• Molecular Dynamics (MD) Simulations : GROMACS or AMBER to study stability of ligand-target complexes.
• Quantum Mechanics (QM) : Gaussian software to calculate electronic properties of the chlorothiophene moiety, influencing reactivity .

Q. How can synthetic routes be optimized for scalability while maintaining stereochemical integrity?

• Flow Chemistry : Continuous synthesis reduces side reactions and improves yield.
• Biocatalysis : Immobilized enzymes (e.g., transaminases) for scalable enantioselective amination .
• Green Solvents : Replace dichloromethane with cyclopentyl methyl ether (CPME) to enhance sustainability.

Q. What strategies are recommended for studying the pharmacokinetics (PK) of this compound?

• LogP Determination : Shake-flask method or computational tools (e.g., XLOGP3) to assess lipophilicity .
• Plasma Stability Assays : Incubate with plasma proteins and quantify degradation via LC-MS.
• In Silico ADMET Prediction : Tools like SwissADME to forecast absorption and toxicity.

Data Contradiction Analysis Example

Scenario : Conflicting reports on antimicrobial activity.

• Hypothesis : Variability in bacterial strain susceptibility or compound purity.
• Methodology :
  • Re-test the compound against standardized strains (e.g., ATCC controls).
  • Verify purity via $^1$H NMR and elemental analysis.
  • Compare MIC (Minimum Inhibitory Concentration) values under consistent assay conditions.
• Resolution : Contamination with (S)-enantiomer (if present) may reduce efficacy; repurify via preparative HPLC .